8-[(dibenzylamino)methyl]-1,3-dimethyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione

Specification

• CAS No.: 843636-52-2
• Molecular Formula: C31H33N5O2
• Molecular Weight: 507.638
• IUPAC Name: 8-[(dibenzylamino)methyl]-1,3-dimethyl-7-(3-phenylpropyl)purine-2,6-dione
• Standard InChI: InChI=1S/C31H33N5O2/c1-33-29-28(30(37)34(2)31(33)38)36(20-12-19-24-13-6-3-7-14-24)27(32-29)23-35(21-25-15-8-4-9-16-25)22-26-17-10-5-11-18-26/h3-11,13-18H,12,19-23H2,1-2H3
• Standard InChI Key: OQMOVHZDQUNLRW-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN(CC3=CC=CC=C3)CC4=CC=CC=C4)CCCC5=CC=CC=C5

Introduction

Synthesis of Purine Derivatives

The synthesis of purine derivatives typically involves multi-step organic reactions. These processes require careful control of reaction conditions such as temperature, solvent choice, and reaction time to optimize yield and purity. Analytical techniques like High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are commonly used to monitor the progress of reactions and confirm the structure of intermediates and final products.

Structural Characteristics

Purine derivatives, including those with modifications like 8-[(dibenzylamino)methyl]-1,3-dimethyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione, feature a purine ring system substituted at various positions. The presence of functional groups such as dibenzylamino and phenylpropyl indicates potential interactions with biological systems, which could influence their pharmacological properties.

Table: Comparison of Purine Derivatives

Compound	Molecular Formula	Molecular Weight (g/mol)	Potential Applications
8-[[4-(4-Methoxyphenyl)piperazin-1-yl]methyl]-1,3-dimethyl-7-(3-phenylpropyl)purine-2,6-dione	Not specified	Approximately 414.5	Neurological conditions
8-{[Benzyl(methyl)amino]methyl}-1,3-dimethyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione	Not specified	Not available	Research applications
8-[(Dibenzylamino)methyl]-1,3-dimethyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione	Not specified	Not available	Potential pharmaceutical